Cas no 1251698-67-5 (1-(4-chlorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(4-chlorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
• CAS No: 1251698-67-5
• MF: C₁₉H₁₆ClN₅S
• MW: 381.881840705872
• CID: 5434690
• Update Time: 2025-06-03

1-(4-chlorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]triazol-4-amine
• 1-(4-chlorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H16ClN5S/c1-11-3-8-15(12(2)9-11)16-10-26-19(22-16)17-18(21)25(24-23-17)14-6-4-13(20)5-7-14/h3-10H,21H2,1-2H3
• InChI Key： CKJAVZCJZMCNLF-UHFFFAOYSA-N
• SMILES： N1C(C2=NC(C3=CC=C(C)C=C3C)=CS2)=C(N)N(C2=CC=C(Cl)C=C2)N=1

Computed Properties

• Exact Mass: 381.081
• Monoisotopic Mass: 381.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9A^2

Additional information on 1-(4-chlorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

Chemical Profile of 1-(4-chlorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS No. 1251698-67-5)

1-(4-chlorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS No. 1251698-67-5) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to a class of molecules characterized by the presence of multiple nitrogen-containing rings, which are known to be pivotal in the design of bioactive molecules. The structural complexity of this compound arises from the interplay of several key functional groups, including a chlorophenyl moiety, a dimethylphenyl substituent, and a thiazole ring fused with a triazole moiety. These structural elements not only contribute to the compound's distinct chemical properties but also open up a myriad of possibilities for its interaction with biological targets.

The synthesis and characterization of this compound have been subjects of extensive research in academic and industrial laboratories. The presence of the chlorophenyl group suggests potential for further functionalization through nucleophilic aromatic substitution or cross-coupling reactions, which are commonly employed in the late-stage diversification of drug candidates. The dimethylphenyl group introduces steric bulk and electronic effects that can modulate the binding affinity and selectivity of the molecule when interacting with biological targets. Furthermore, the thiazole-triazole core is a well-documented scaffold in medicinal chemistry, known for its ability to exhibit a range of pharmacological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with various biological targets with high accuracy. Molecular docking studies have suggested that 1-(4-chlorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine may interact with proteins involved in inflammatory pathways and cell signaling cascades. This hypothesis is supported by the presence of aromatic rings that can engage in π-stacking interactions with hydrophobic pockets on protein surfaces, while the nitrogen-rich heterocycles can form hydrogen bonds with polar residues.

In vitro studies have begun to unravel the potential pharmacological profile of this compound. Initial experiments have demonstrated that it exhibits inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. The chlorophenyl group has been shown to enhance binding affinity by participating in hydrophobic interactions with target enzymes, while the triazole ring provides a hydrogen bond acceptor that can interact with key amino acid residues. These findings are particularly intriguing given the growing interest in multitarget drugs that can modulate multiple pathways simultaneously.

The role of heterocyclic compounds in drug discovery cannot be overstated. The structural motifs present in 1-(4-chlorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine align well with current trends in medicinal chemistry towards designing molecules with enhanced solubility and bioavailability. The presence of multiple nitrogen atoms not only contributes to the compound's ability to form hydrogen bonds but also increases its lipophilicity—a critical parameter for drug-like properties. Furthermore, the fusion of a thiazole ring with a triazole moiety creates a rigid scaffold that can be optimized for better pharmacokinetic profiles.

One particularly promising area of research involves the exploration of this compound's potential as an antineoplastic agent. Preliminary data suggest that it may inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell cycle regulation and apoptosis. The ability to modulate these pathways is crucial for developing effective anticancer therapies. Additionally, the compound's structural features may allow it to evade metabolic degradation by enzymes such as cytochrome P450 monooxygenases, which are responsible for metabolizing many pharmaceuticals.

The synthesis strategies employed for preparing 1-(4-chlorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine have been refined over several years to achieve high yields and purity. Key synthetic steps include nucleophilic substitution reactions at the chlorophenyl position followed by cyclocondensation reactions to form the thiazole-triazole core. Advances in catalytic methods have further improved the efficiency of these transformations while minimizing unwanted side reactions.

The analytical characterization of this compound has been conducted using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided detailed insights into its molecular structure and purity profile. Additionally, X-ray crystallography has been employed to determine the three-dimensional structure of single crystals formed from this compound or its derivatives. Such structural information is invaluable for understanding its biological activity and for guiding further chemical modifications.

The potential applications of this compound extend beyond oncology into other therapeutic areas such as inflammation and neurodegenerative diseases. For instance, 1-(4-chlorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-am ine has shown promise as an inhibitor of inflammatory cytokines that play a role in conditions such as rheumatoid arthritis and Crohn's disease. Similarly, thiazole-triazole core is known to interact with targets involved in neuroprotection, making it a candidate for treating disorders like Alzheimer's disease.

As research progresses, 1251698-67-5 will continue to be studied extensively both in academic laboratories and within pharmaceutical companies seeking novel molecular entities for drug development programs.* Its unique structural features offer numerous opportunities for optimization through structure-based drug design approaches.* By leveraging computational modeling, chemists hope*to identify derivatives*of this compound*that exhibit enhanced potency,*selectivity,*and pharmacokinetic properties.*